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Compound of Interest

Compound Name: 4-Morpholinecarbonyl chloride

Cat. No.: B047336 Get Quote

Proper disposal of 4-Morpholinecarbonyl chloride is critical for ensuring laboratory safety

and environmental protection. This compound is a reactive acyl chloride that requires careful

handling due to its hazardous properties, including its violent reaction with water.[1] Adherence

to the following procedures is essential for researchers, scientists, and drug development

professionals.

Immediate Safety and Handling
Before initiating any disposal procedure, consult the Safety Data Sheet (SDS) for 4-
Morpholinecarbonyl chloride. All handling and disposal steps must be performed in a well-

ventilated chemical fume hood while wearing appropriate Personal Protective Equipment

(PPE).[2][3]

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety goggles and a face shield.[2]

Body Protection: A lab coat, long pants, and closed-toe shoes.[1]

Respiratory Protection: Use in a fume hood is typically sufficient. For spills outside a hood, a

NIOSH/MSHA approved respirator may be necessary.[2]
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Hazard and Property Summary
4-Morpholinecarbonyl chloride presents multiple hazards that must be understood before

handling.[4] It is a combustible liquid that causes skin and eye irritation and is suspected of

causing cancer.[1]

Property/Hazard Data Reference

GHS Hazard Statements H315: Causes skin irritation [1][4]

H319: Causes serious eye

irritation
[1][4]

H351: Suspected of causing

cancer
[1][4]

Signal Word Warning

Physical State
Clear colorless to light yellow

liquid
[1]

Molecular Formula C₅H₈ClNO₂ [1]

Molecular Weight 149.58 g/mol

Boiling Point 137-138 °C / 33 mmHg [1][5]

Density 1.282 g/mL at 25 °C [5]

Flash Point 113 °C (235.4 °F) - closed cup [1]

Reactivity
Reacts violently with water

(EUH014)
[1]

Step-by-Step Disposal Protocol
The appropriate disposal method depends on the quantity and form of the waste. Follow the

appropriate procedure below.

Procedure 1: Disposal of Unused or Bulk Product
For unopened or larger quantities of 4-Morpholinecarbonyl chloride in its original container:
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Do Not Open: Keep the container tightly sealed.

Labeling: Ensure the original manufacturer's label is intact and legible. If relabeling is

necessary, clearly mark the container with "Hazardous Waste," the full chemical name "4-
Morpholinecarbonyl chloride," and all relevant hazard pictograms (e.g., Health Hazard,

Exclamation Mark).[6][7]

Storage: Store the container in a designated, secure, and well-ventilated hazardous waste

accumulation area with secondary containment.

Pickup: Contact your institution's Environmental Health & Safety (EHS) department to

arrange for pickup and disposal by a licensed hazardous waste contractor.[7]

Procedure 2: Neutralization and Disposal of Small
Residual Quantities
This protocol is for neutralizing small amounts of residual 4-Morpholinecarbonyl chloride,

such as residue in emptied containers or on contaminated labware. This is a highly reactive

process and must be performed with extreme caution in a chemical fume hood.[3]

Methodology:

Prepare Quenching Station: In a chemical fume hood, place a large glass beaker containing

a stir bar in a larger container filled with an ice-water bath to manage the exothermic

reaction.

Prepare Basic Solution: Add a dilute (5-10%) aqueous solution of sodium bicarbonate to the

beaker. Begin stirring. The volume should be in large excess (at least 10-fold) relative to the

estimated volume of the acyl chloride waste.

Slow Addition: Using a pipette, add the 4-Morpholinecarbonyl chloride waste to the center

of the stirred sodium bicarbonate solution very slowly, one drop at a time. A violent reaction

with gas evolution (HCl and CO₂) will occur.[8][9] The slow addition and cooling are critical to

control the reaction rate.

Complete Reaction: Once all the residue has been added, allow the mixture to stir for at

least one hour as it slowly warms to room temperature to ensure the complete hydrolysis
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and neutralization of the acyl chloride.

Verify Neutralization: Check the pH of the solution using a pH strip to ensure it is neutral or

slightly basic (pH 7-9). If it is still acidic, slowly add more sodium bicarbonate solution until

the desired pH is reached.

Containerize Waste: Transfer the neutralized aqueous solution to a designated hazardous

waste container labeled "Hazardous Waste: Aqueous solution of Morpholine and inorganic

salts."

Final Disposal: Store the sealed waste container in the designated accumulation area and

contact your EHS department for pickup.

Prohibited Disposal Methods
DO NOT dispose of 4-Morpholinecarbonyl chloride down the drain.[1] This can cause

violent reactions with water in the plumbing and lead to environmental contamination.[1][8]

DO NOT dispose of 4-Morpholinecarbonyl chloride in the regular trash.

DO NOT mix 4-Morpholinecarbonyl chloride with incompatible waste streams. Consult the

SDS and your institution's EHS guidelines.

Disposal Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b047336?utm_src=pdf-body
https://aksci.com/sds/Y0220_SDS.pdf
https://aksci.com/sds/Y0220_SDS.pdf
https://www.chemguide.co.uk/organicprops/acylchlorides/background.html
https://www.benchchem.com/product/b047336?utm_src=pdf-body
https://www.benchchem.com/product/b047336?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initiate Disposal of
4-Morpholinecarbonyl Chloride

What is the nature
of the waste?

Unused/Bulk Product
in Original Container

Bulk

Small Residuals or
Contaminated Labware

Residual

Seal container. Label as
'Hazardous Waste' with

chemical name and hazards.

Follow Neutralization Protocol
(in Fume Hood with full PPE)

Collect Neutralized Solution
as Aqueous Hazardous Waste

Store in Designated Area.
Contact EHS for Pickup.

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of 4-Morpholinecarbonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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